![molecular formula C16H17ClN2O4S B4748409 N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide](/img/structure/B4748409.png)
N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide
Overview
Description
N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds and has been found to have a wide range of biological activities.
Scientific Research Applications
N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide A has been extensively studied for its potential therapeutic applications. It has been found to have antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Mechanism of Action
The mechanism of action of N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide A is not yet fully understood. However, it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). It has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ) pathway.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide A has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been found to reduce the level of reactive oxygen species (ROS) and to increase the level of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide A has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It has also been extensively studied, which means that there is a wealth of information available on its properties and potential applications. However, there are also some limitations to using N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide A in lab experiments. For example, its mechanism of action is not yet fully understood, which makes it difficult to design experiments to test its effects. It is also a relatively new compound, which means that there may be safety concerns that have not yet been identified.
Future Directions
There are several future directions for research on N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide A. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another direction is to investigate its mechanism of action in more detail, in order to design more targeted experiments to test its effects. Additionally, more research is needed to identify any potential safety concerns associated with the use of N-(2-chlorophenyl)-2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide A.
properties
IUPAC Name |
N-(2-chlorophenyl)-2-[4-(dimethylsulfamoyl)phenoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O4S/c1-19(2)24(21,22)13-9-7-12(8-10-13)23-11-16(20)18-15-6-4-3-5-14(15)17/h3-10H,11H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEMXIUCYJPQSKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-2-[4-(dimethylsulfamoyl)phenoxy]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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